3-Ethyl-1,2,4-oxadiazol-5-amine

• IUPAC Name: 3-ethyl-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C4H7N3O/c1-2-3-6-4(5)8-7-3/h2H2,1H3,(H2,5,6,7)
• InChI Key: HGPUJQWMCPURNO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)N
• Molecular Formula: C4H7N3O
• DSSTOX Substance ID: DTXSID70672495
• Molecular Weight: 113.12 g/mol
• CAS No.: 3663-40-9

Description

3-Ethyl-1,2,4-oxadiazol-5-amine is a useful research compound. Its molecular formula is C4H7N3O and its molecular weight is 113.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Reactions and Synthesis

• 3-Ethyl-1,2,4-oxadiazol-5-amine and related compounds are involved in complex chemical reactions. For example, studies have shown the formation of N′-benzoyl-N-[(3,4-dichlorophenyl)ethyl]-N-methylguanidine and N,N′-bis[(3,4-dichlorophenyl)ethyl]-N,N′-dimethylmethanediamine through ring fission of the oxadiazole system (Jäger et al., 2002).

Antimicrobial and Biological Activities

• Derivatives of 1,2,4-oxadiazole, including those with ethyl groups, have been synthesized and screened for antimicrobial, antilipase, and antiurease activities. Some compounds exhibit moderate antimicrobial activity against various microorganisms, highlighting the potential medicinal applications of these derivatives (Başoğlu et al., 2013).

Catalysis and Organic Synthesis

• Research has demonstrated the successful formation of various 3,5-disubstituted-1,2,4-oxadiazoles through copper-catalyzed cascade annulation of amidines and methylarenes. This process represents a cost-effective and operationally simple method for synthesizing 1,2,4-oxadiazoles, showcasing the versatility of these compounds in organic synthesis (Guo et al., 2015).

Anti-Inflammatory Applications

• Studies on N-Substituted-1,3,4-Oxadiazole Derivatives, related to this compound, have shown significant anti-inflammatory activity. This indicates the potential of these compounds in developing anti-inflammatory drugs (Rajput et al., 2020).

Anticancer Properties

• A series of 1,2,4-oxadiazole derivatives has been synthesized and tested for their anticancer activity against various human cancer cell lines. These findings demonstrate the potential use of these compounds in cancer research and treatment (Yakantham et al., 2019).

Mechanism of Action

Target of Action

Oxadiazoles, the class of compounds to which it belongs, are known to interact with a variety of biological targets due to their versatile heterocyclic scaffold .

Mode of Action

Oxadiazoles, in general, are known to participate in hydrogen bonding interactions with their targets, which can significantly contribute to their pharmacological activity .

Biochemical Pathways

Oxadiazoles have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities, suggesting they may interact with various biochemical pathways related to these infections .

Result of Action

Oxadiazoles have been reported to exhibit a range of biological activities, including anti-inflammatory, antiallergic, antipsychotic, antimicrobial, antimycobacterial, antitumor, and antiviral effects .

Biochemical Analysis

Cellular Effects

Oxadiazoles have been shown to have a variety of effects on cells, including influencing cell function, impacting cell signaling pathways, altering gene expression, and affecting cellular metabolism .

Molecular Mechanism

Oxadiazoles can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Oxadiazoles have been synthesized and studied for their stability, degradation, and long-term effects on cellular function in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of 3-Ethyl-1,2,4-oxadiazol-5-amine at different dosages in animal models have not been reported. The effects of other oxadiazoles have been studied in animal models, and these studies often reveal threshold effects, as well as toxic or adverse effects at high doses .

Metabolic Pathways

The metabolic pathways involving this compound are not well known. Oxadiazoles can be involved in various metabolic pathways, interacting with enzymes or cofactors, and can have effects on metabolic flux or metabolite levels .

Transport and Distribution

Other oxadiazoles can interact with transporters or binding proteins, and can have effects on their localization or accumulation .

Subcellular Localization

The subcellular localization of this compound is not well known. Other oxadiazoles can be directed to specific compartments or organelles based on targeting signals or post-translational modifications .